Cas no 1805730-63-5 (1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one
• CAS No: 1805730-63-5
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 5008238
• Update Time: 2025-10-19

1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one

• Inchi： 1S/C10H10BrIO/c1-7-2-3-8(5-10(7)12)4-9(13)6-11/h2-3,5H,4,6H2,1H3
• InChI Key： MDROJJVCSUEUDH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one

Introduction to 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one (CAS No. 1805730-63-5)

1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one (CAS No. 1805730-63-5) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique bromo and iodo substituents, has garnered attention for its potential in the development of novel pharmaceuticals and as a key intermediate in various chemical reactions.

The molecular structure of 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one consists of a brominated and iodinated aromatic ring attached to a ketone group. This configuration imparts the compound with unique reactivity and stability properties, making it an attractive candidate for a wide range of synthetic transformations. Recent studies have highlighted its role in the synthesis of complex organic molecules, particularly those with biological activity.

In the realm of medicinal chemistry, 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one has shown promise as a building block for the development of new drugs. Its bromo and iodo functionalities can be selectively manipulated to introduce various functional groups, thereby expanding the chemical space available for drug discovery. For instance, researchers have utilized this compound to synthesize analogs of known bioactive molecules, leading to the identification of potential therapeutic agents for various diseases.

One notable application of 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one is in the field of cancer research. Studies have demonstrated that derivatives of this compound exhibit antiproliferative activity against several cancer cell lines. The ability to fine-tune the structure through chemical modifications allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability. This makes it a valuable tool in the design and development of targeted cancer therapies.

Beyond its use in drug discovery, 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one has also found applications in other areas of organic synthesis. Its reactivity with nucleophiles and transition metals has been exploited in cross-coupling reactions, enabling the construction of complex molecular architectures. These reactions are crucial in the synthesis of natural products and advanced materials, further underscoring the compound's versatility.

The physical and chemical properties of 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one have been extensively studied to understand its behavior under different conditions. It is typically obtained as a solid or liquid, depending on its purity and form. The compound is stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. Storage recommendations include keeping it in a cool, dry place away from strong oxidizers.

Safety considerations are an important aspect when working with 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to minimize exposure risks. Additionally, appropriate waste disposal methods should be followed to ensure environmental safety.

In conclusion, 1-Bromo-3-(3-iodo-4-methylphenyl)propan-2-one (CAS No. 1805730-63-5) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and reactivity make it an indispensable tool in medicinal chemistry and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.